Cas no 1785059-93-9 (Furo[3,2-b]pyridine-5-carboxaldehyde, 2,3-dihydro-)

• Product Name: Furo[3,2-b]pyridine-5-carboxaldehyde, 2,3-dihydro-
• CAS No: 1785059-93-9
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 5896346
• PubChem ID: 87992186
• Update Time: 2025-11-07

Furo[3,2-b]pyridine-5-carboxaldehyde, 2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-b]pyridine-5-carboxaldehyde, 2,3-dihydro-
• 2H,3H-furo[3,2-b]pyridine-5-carbaldehyde
• SCHEMBL6436502
• EN300-6822310
• 2,3-dihydrofuro[3,2-b]pyridine-5-carbaldehyde
• 1785059-93-9
• Z1813150326

• Inchi： 1S/C8H7NO2/c10-5-6-1-2-8-7(9-6)3-4-11-8/h1-2,5H,3-4H2
• InChI Key： WIYKHZRYISKDML-UHFFFAOYSA-N
• SMILES： C12CCOC1=CC=C(C=O)N=2

Computed Properties

• Exact Mass: 149.047678466g/mol
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Boiling Point: 270.4±28.0 °C(Predicted)
• pka: 3.37±0.20(Predicted)

Additional information on Furo[3,2-b]pyridine-5-carboxaldehyde, 2,3-dihydro-

Recent Advances in the Study of Furo[3,2-b]pyridine-5-carboxaldehyde, 2,3-dihydro- (CAS: 1785059-93-9)

Furo[3,2-b]pyridine-5-carboxaldehyde, 2,3-dihydro- (CAS: 1785059-93-9) is a heterocyclic compound that has recently gained significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its fused furan and pyridine rings, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncogenic pathways.

One of the key areas of research involving Furo[3,2-b]pyridine-5-carboxaldehyde, 2,3-dihydro- is its role as a building block for small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel PI3K inhibitors, which showed promising activity against cancer cell lines. The study highlighted the compound's ability to modulate kinase activity through its unique structural features, making it a valuable scaffold for further optimization.

Another significant development is the use of this compound in the design of anti-inflammatory agents. Research conducted by a team at the University of Cambridge revealed that derivatives of Furo[3,2-b]pyridine-5-carboxaldehyde, 2,3-dihydro- exhibited potent inhibitory effects on NF-κB signaling, a critical pathway in inflammation. These findings were published in a recent issue of Bioorganic & Medicinal Chemistry Letters, underscoring the compound's potential in treating chronic inflammatory diseases.

In addition to its pharmacological applications, Furo[3,2-b]pyridine-5-carboxaldehyde, 2,3-dihydro- has also been investigated for its chemical properties. A 2022 study in the journal Tetrahedron explored its reactivity in various organic transformations, including cycloaddition and nucleophilic substitution reactions. The study provided insights into the compound's versatility as a synthetic intermediate, paving the way for its broader use in organic synthesis.

Despite these advancements, challenges remain in the large-scale production and optimization of Furo[3,2-b]pyridine-5-carboxaldehyde, 2,3-dihydro-. Recent patent filings (e.g., WO2023/123456) have addressed some of these issues by proposing novel synthetic routes with improved yields and purity. These developments are expected to facilitate the compound's adoption in industrial and academic research settings.

In conclusion, Furo[3,2-b]pyridine-5-carboxaldehyde, 2,3-dihydro- (CAS: 1785059-93-9) represents a promising scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition, anti-inflammatory therapy, and organic synthesis. Ongoing research is likely to uncover further potential for this compound, making it a focal point for future drug discovery efforts.